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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581 Get Quote

Fluorinert™ FC-40 is a clear, colorless, and odorless perfluorinated compound.[1][2] Its

chemical inertness and thermal stability make it suitable for a wide range of demanding

applications.[3] The physical properties of FC-40 are summarized in the tables below. All values

are determined at 25°C unless otherwise specified and should be considered typical, not for

specification purposes.[1][2]

Table 1: General Physical Properties of 3M™ Fluorinert™ FC-40
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Property Value Units

Appearance Clear, Colorless Liquid -

Average Molecular Weight 650 g/mol

Boiling Point (1 atm) 155 - 165 °C

Pour Point -57 °C

Density 1850 - 1855 kg/m ³

Refractive Index 1.290 -

Surface Tension 16 dynes/cm

Water Solubility < 7 ppmw

Solubility in Water < 5 ppmw

Ozone Depletion Potential 0 -

Sources:

Table 2: Thermal Properties of 3M™ Fluorinert™ FC-40

Property Value Units

Liquid Specific Heat 1100 J kg⁻¹ °C⁻¹

Liquid Thermal Conductivity 0.065 W m⁻¹ °C⁻¹

Coefficient of Expansion 0.0012 °C⁻¹

Latent Heat of Vaporization (at

normal boiling point)
68 - 69 J/g

Estimated Critical Temperature 543 K

Estimated Critical Pressure 1.18 x 10⁶ pascals

Flash Point None -

Sources:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Electrical Properties of 3M™ Fluorinert™ FC-40

Property Value Units

Dielectric Strength (0.1" gap) 46 kV

Dielectric Constant (at 1 kHz) 1.9 -

Electrical Resistivity 4.0 x 10¹⁵ ohm cm

Sources:

Table 4: Viscosity and Vapor Pressure of 3M™ Fluorinert™ FC-40

Property Value Units

Kinematic Viscosity 1.8 - 2.2 centistokes

Absolute Viscosity 3.4 - 4.1 centipoise

Vapor Pressure 287 - 432 pascals

Sources:

Temperature Dependent Properties
The physical properties of Fluorinert™ FC-40, like many fluids, exhibit a dependence on

temperature. The following formulas can be used to estimate key properties at various

temperatures:

Specific Heat (J kg⁻¹ °C⁻¹):1014 + 1.554 * T(°C)

Thermal Conductivity (W m⁻¹ °C⁻¹):0.067 - 0.000069 * T(°C)

Density ( kg/m ³):1909 - 2.16 * T(°C)

Vapor Pressure (pascals):10^(10.448 - (2381 / T(K)))
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These relationships are crucial for applications involving temperature variations, such as in

heat transfer systems. The viscosity of FC-40 also decreases with increasing temperature.

Figure 1. Temperature Dependency of FC-40 Properties
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Figure 1. Temperature Dependency of FC-40 Properties

Experimental Protocols for Property Determination
While 3M does not provide specific experimental protocols for determining the physical

properties of Fluorinert™ FC-40, these properties are typically measured using standardized

methods established by organizations such as ASTM International. Below are detailed

methodologies for key experiments relevant to the data presented.

Density Measurement
The density of a liquid like FC-40 is commonly determined using a digital density meter,

following a procedure similar to ASTM D4052.

Apparatus: A digital density meter with an oscillating U-tube.
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Procedure:

A small volume of the liquid sample is injected into the oscillating sample tube.

The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.

This frequency change is then used, along with calibration data, to determine the density

of the liquid at a specific temperature.

Significance: Density is a fundamental physical property used to characterize the fluid and is

necessary for converting between mass and volume.

Viscosity Measurement
The kinematic viscosity of transparent liquids such as FC-40 is typically measured using a

calibrated glass capillary viscometer, as outlined in ASTM D445.

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant

temperature bath.

Procedure:

A specific volume of the liquid is introduced into the viscometer.

The viscometer is placed in a constant temperature bath until the sample reaches the

desired temperature.

The time it takes for the liquid to flow under gravity between two marked points on the

capillary is measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.

Dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the

density of the liquid.
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Significance: Viscosity is a measure of a fluid's resistance to flow and is a critical parameter

in fluid dynamics and heat transfer applications.

Thermal Conductivity Measurement
The thermal conductivity of liquids can be determined using the transient hot wire method, as

described in ASTM D2717.

Apparatus: A thermal conductivity cell containing a thin, straight platinum wire.

Procedure:

The liquid sample is introduced into the thermal conductivity cell, surrounding the platinum

wire.

A known amount of electrical energy is passed through the wire, causing it to heat up.

The rate of temperature rise of the wire is measured over a short period.

The thermal conductivity of the liquid is determined from the temperature gradient

produced by the known energy input.

Significance: Thermal conductivity is a measure of a material's ability to conduct heat and is

a key factor in the performance of heat transfer fluids.
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Figure 2. Workflow for Thermal Conductivity Measurement (Transient Hot Wire)
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Figure 2. Workflow for Thermal Conductivity Measurement

Concluding Remarks
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3M™ Fluorinert™ FC-40 exhibits a unique combination of physical properties, including high

thermal stability, chemical inertness, and excellent dielectric characteristics. The data and

methodologies presented in this guide provide a foundational understanding for professionals

in research and development. It is important to note that while this document provides

comprehensive information, for critical applications, it is recommended to consult the official

product data sheets and safety data sheets provided by 3M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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